2,6-Dichloro-3,4-dimethoxybenzaldehyde

• IUPAC Name: 2,6-dichloro-3,4-dimethoxybenzaldehyde
• InChI: InChI=1S/C9H8Cl2O3/c1-13-7-3-6(10)5(4-12)8(11)9(7)14-2/h3-4H,1-2H3
• InChI Key: FIHJBVMZUXYWLE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1OC)Cl)C=O)Cl
• Molecular Formula: C9H8Cl2O3
• DSSTOX Substance ID: DTXSID00584299
• Molecular Weight: 235.06 g/mol
• CAS RN: 480439-30-3

Description

“2,6-Dichloro-3,4-dimethoxybenzaldehyde” is a chemical compound with the linear formula Cl2C6H(OCH3)2CHO. It has a molecular weight of 235.06.

Molecular Structure Analysis

The molecular structure of “2,6-Dichloro-3,4-dimethoxybenzaldehyde” can be represented by the SMILES string [H]C(=O)c1c(Cl)cc(OC)c(OC)c1Cl. The InChI key is FIHJBVMZUXYWLE-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

“2,6-Dichloro-3,4-dimethoxybenzaldehyde” appears as a white to off-white powder or crystals. It has a melting point of 115-119 °C (lit.). Other properties such as its density, boiling point, and refractive index are not available in the sources I found.

Scientific Research Applications

Crystal and Molecular Structure Analysis

Studies on derivatives of 3,4-dimethoxybenzaldehyde have provided insights into molecular geometry alterations caused by ortho-dimethoxy groups. This includes the analysis of crystal and molecular structures, as seen in the works of Krygowski et al. (1998) and Brugman et al. (2019). These studies contribute to understanding the structural implications of such chemical modifications in various compounds (Krygowski et al., 1998); (Brugman et al., 2019).

Synthesis and Optical Studies

Mekkey et al. (2020) explored the synthesis and optical properties of metal complexes involving 3,4-dimethoxy benzaldehyde derivatives. This research highlights the potential use of these compounds in the development of materials with unique optical properties, which can have applications in various technological fields (Mekkey et al., 2020).

UV-Vis Spectra and Non-linear Optical Properties

The study of UV-Visible spectra and the non-linear optical (NLO) properties of compounds like 2-Chloro-3,4-Dimethoxybenzaldehyde contributes to the understanding of their potential use in optical technologies. Kumar et al. (2015) conducted such a study, revealing valuable insights into the NLO responses of these compounds (Kumar et al., 2015).

Practical Synthesis Processes

Connolly et al. (2004) developed a practical synthesis process for producing derivatives of dimethoxybenzaldehyde. Such research is crucial for the economical and efficient production of these compounds, potentially making them more accessible for various applications (Connolly et al., 2004).

Bromine Substitution and Reactivity Studies

Aguiar et al. (2022) investigated the effects of bromine substitution on the structure, reactivity, and optical properties of dimethoxybenzaldehyde derivatives. This research is pivotal in understanding how chemical modifications can enhance or alter the properties of these compounds for specific applications (Aguiar et al., 2022).

Gas-liquid Chromatographic Analyses

Studies like those conducted by Korhonen and Knuutinen (1984) on the separation of chlorinated hydroxybenzaldehydes using chromatographic techniques underscore the importance of these compounds in analytical chemistry. Such analyses are crucial for quality control and research in various chemical industries (Korhonen & Knuutinen, 1984).

Safety and Hazards

While specific safety and hazard information for “2,6-Dichloro-3,4-dimethoxybenzaldehyde” is not available, general precautions should be taken while handling it. This includes avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and ensuring adequate ventilation.

Future Directions

The future directions for “2,6-Dichloro-3,4-dimethoxybenzaldehyde” are not specified in the available sources. Its potential uses could be explored further in various fields such as chemical synthesis and material science.